2-chloro-N-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)oxy)ethyl)-5-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: 2-chloro-N-[2-[6-(4-ethoxyphenyl)pyridazin-3-yl]oxyethyl]-5-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C21H19ClF3N3O4S/c1-2-31-16-6-3-14(4-7-16)18-9-10-20(28-27-18)32-12-11-26-33(29,30)19-13-15(21(23,24)25)5-8-17(19)22/h3-10,13,26H,2,11-12H2,1H3
• InChI Key: DAXJZCUREJHHPX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(C=C2)OCCNS(=O)(=O)C3=C(C=CC(=C3)C(F)(F)F)Cl
• Molecular Formula: C21H19ClF3N3O4S
• Molecular Weight: 501.9 g/mol

Description

2-chloro-N-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)oxy)ethyl)-5-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H19ClF3N3O4S and its molecular weight is 501.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial and Antifungal Activities

  Compounds similar to the specified chemical have been synthesized and evaluated for antimicrobial and antifungal activities. Arylazopyrazole pyrimidone clubbed heterocyclic compounds, for instance, have shown effectiveness against various bacteria and fungi, suggesting potential applications in developing new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).

• Anticancer Activity

  Novel pyridazinone derivatives bearing benzenesulfonamide moiety have been synthesized and showed remarkable activity against several cancer cell lines, including leukemia and non-small cell lung cancer. This indicates the compound's potential in anticancer research (Rathish et al., 2012).

Chemical Properties and Applications

• Enzyme Inhibition

  Sulfonamide compounds have been studied for their enzyme inhibition potential, showing significant activity against enzymes like acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). This suggests their potential application in treating diseases related to enzyme dysfunction (Kausar et al., 2019).

• Herbicide Development

  Research on sulfonamide compounds has also extended to agricultural applications, such as the development of selective herbicides for cereals. The mode of action involves the metabolism of these compounds by crop plants, rendering them safe for use in controlling weeds without harming the crops (Sweetser, Schow, & Hutchison, 1982).